![molecular formula C20H17N3O3 B2793017 (E)-3-(4-methoxyanilino)-1-[4-(2-pyrimidinyloxy)phenyl]-2-propen-1-one CAS No. 1164473-67-9](/img/structure/B2793017.png)
(E)-3-(4-methoxyanilino)-1-[4-(2-pyrimidinyloxy)phenyl]-2-propen-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(4-methoxyanilino)-1-[4-(2-pyrimidinyloxy)phenyl]-2-propen-1-one, also known as 4-MPA, is a small molecule that has been used in scientific research for its biochemical and physiological effects. 4-MPA is a derivative of the amino acid phenylalanine and is a synthetic compound that has been used in a variety of laboratory experiments. 4-MPA has been studied for its ability to interact with various biochemical pathways and its potential to be used in various medical applications.
Scientific Research Applications
- This compound has shown promise as an anticancer agent. Researchers have investigated its ability to inhibit cancer cell growth, particularly in breast, lung, and colon cancer models. Its mechanism of action involves interfering with cell signaling pathways critical for tumor survival and proliferation .
- (E)-3-(4-methoxyanilino)-1-[4-(2-pyrimidinyloxy)phenyl]-2-propen-1-one exhibits anti-inflammatory effects. It can modulate inflammatory mediators and suppress the production of pro-inflammatory cytokines. This property makes it relevant for conditions like rheumatoid arthritis and other inflammatory diseases .
- PDT is a non-invasive treatment for cancer and other diseases. This compound can act as a photosensitizer, absorbing light and generating reactive oxygen species when exposed to specific wavelengths. Researchers explore its potential in PDT for targeted cancer therapy .
- Preliminary studies suggest that (E)-3-(4-methoxyanilino)-1-[4-(2-pyrimidinyloxy)phenyl]-2-propen-1-one possesses antimicrobial properties. It inhibits the growth of bacteria and fungi, making it a candidate for developing novel antimicrobial agents .
- The compound’s conjugated structure makes it interesting for organic electronics. Researchers investigate its use in organic light-emitting diodes (OLEDs), organic solar cells, and field-effect transistors. Its optical and electronic properties contribute to these applications .
- (E)-3-(4-methoxyanilino)-1-[4-(2-pyrimidinyloxy)phenyl]-2-propen-1-one can serve as a building block for designing functional materials. Its unique structure allows for tailoring properties such as solubility, stability, and charge transport. Applications include molecular sensors, nanocomposites, and molecular switches .
Anticancer Properties
Anti-Inflammatory Activity
Photodynamic Therapy (PDT)
Antimicrobial Activity
Organic Electronics and Optoelectronics
Material Science and Nanotechnology
properties
IUPAC Name |
(E)-3-(4-methoxyanilino)-1-(4-pyrimidin-2-yloxyphenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O3/c1-25-17-9-5-16(6-10-17)21-14-11-19(24)15-3-7-18(8-4-15)26-20-22-12-2-13-23-20/h2-14,21H,1H3/b14-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXFGKNVXDPCMHO-SDNWHVSQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC=CC(=O)C2=CC=C(C=C2)OC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)N/C=C/C(=O)C2=CC=C(C=C2)OC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-3-(4-methoxyanilino)-1-[4-(2-pyrimidinyloxy)phenyl]-2-propen-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.